Aaz-A-154

• CAS: 2481740-94-5
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol
• InChI: InChI=1S/C14H20N2O/c1-11(15(2)3)10-16-8-7-12-9-13(17-4)5-6-14(12)16/h5-9,11H,10H2,1-4H3/t11-/m1/s1
• InChIKey: KHEUWLQKCXGVEL-LLVKDONJSA-N

AAZ-A-154 Overview

AAZ-A-154 (CAS 2481740-94-5), also designated as zalsupindole (INN) and DLX-001, is a synthetic isotryptamine derivative and biased 5-HT2A receptor agonist classified as a non-hallucinogenic psychoplastogen [1]. Discovered at the University of California, Davis and licensed to Delix Therapeutics, the compound promotes structural neuroplasticity and produces rapid, sustained antidepressant-like effects in rodent models without inducing the head-twitch response (HTR) characteristic of classic serotonergic psychedelics [1][2]. With Phase 1/1b clinical data demonstrating safety, tolerability, and target engagement across oral doses of 2–360 mg and a Phase 2 trial underway for major depressive disorder (MDD), AAZ-A-154 represents an advanced-stage candidate within the non-hallucinogenic psychoplastogen class [3].

5-HT2AR-dependent neuroplasticity research with ketanserin-reversible control

Preclinical depression models requiring rapid-onset behavioral endpoint context

Clinical trial compound sourcing with reported oral safety and outpatient protocol design

• [1] Dong C, Ly C, Dunlap LE, Vargas MV, Sun J, Hwang IW, Azinfar A, Oh WC, Wetsel WC, Olson DE, Tian L. Psychedelic-inspired drug discovery using an engineered biosensor. Cell. 2021 May 13;184(10):2779-2792.e18. doi: 10.1016/j.cell.2021.03.043. PMID: 33915107. View Source
• [2] Salfiti M, Kyriazis G, Mikellides G. Zalsupindole: A Non-Hallucinogenic Psychoplastogen Advancing Psychedelic-Inspired Therapeutics. ACS Chem Neurosci. 2026 Jan 21;17(2):382-391. doi: 10.1021/acschemneuro.5b00046. View Source
• [3] Delix Therapeutics. Delix Therapeutics Announces Positive Efficacy Data for DLX-001 (Zalsupindole) and FDA Clearance of Phase II Trial Design Featuring At-Home Administration. Press Release, October 28, 2025. View Source

AAZ-A-154 Substitution Risks

Interchanging AAZ-A-154 with other 5-HT2A-targeting psychoplastogens (e.g., tabernanthalog, lisuride, or classic psychedelics such as psilocybin) risks introducing either hallucinogenic liability or inferior efficacy duration. AAZ-A-154 demonstrates a unique biased agonism profile at the 5-HT2A receptor—activating neuroplasticity-promoting signaling cascades without engaging the Gq-mediated pathways linked to the head-twitch response and hallucinogenesis [1][2]. In contrast, psilocybin and LSD induce robust hallucinogenic effects via full HTR activation, while the earlier non-hallucinogenic analog tabernanthalog has been observed to produce weaker and less sustained antidepressant-like behavioral effects in comparative rodent studies [3][4]. Moreover, unlike many 5-HT2A agonists that also activate 5-HT2B receptors (implicated in valvulopathy), AAZ-A-154 shows no measurable 5-HT2B agonism, a safety differentiation not uniformly shared across the class [2]. Straightforward substitution based solely on 5-HT2A affinity therefore fails to capture these functionally critical, clinically consequential differences.

Property

AAZ-A-154

Other 5-HT2A Agonists

Hallucinogenic Liability

Zero HTR; psychLight antagonist mode

Robust HTR (psilocybin/LSD); hallucinogenic confound

Efficacy Duration

Sustained anhedonia reversal in rodent model

Tabernanthalog: less sustained effects reported

5-HT2B Agonism

No detectable signal

Measurable agonism (fenfluramine, LSD); valvulopathy risk context

• [1] Dong C, Ly C, Dunlap LE, Vargas MV, Sun J, Hwang IW, Azinfar A, Oh WC, Wetsel WC, Olson DE, Tian L. Psychedelic-inspired drug discovery using an engineered biosensor. Cell. 2021 May 13;184(10):2779-2792.e18. doi: 10.1016/j.cell.2021.03.043. View Source
• [2] Salfiti M, Kyriazis G, Mikellides G. Zalsupindole: A Non-Hallucinogenic Psychoplastogen Advancing Psychedelic-Inspired Therapeutics. ACS Chem Neurosci. 2026 Jan 21;17(2):382-391. doi: 10.1021/acschemneuro.5b00046. View Source
• [3] ScienceAlert / M3 India. Scientists discover psychedelic-like drug that doesn't cause hallucinations. May 1, 2021. View Source
• [4] Cameron LP, Tombari RJ, Lu J, et al. A non-hallucinogenic psychedelic analogue with therapeutic potential. Nature. 2021 Jan;589(7842):474-479. doi: 10.1038/s41586-020-3008-z. View Source

AAZ-A-154 Comparative Evidence

Non-Hallucinogenic Profile in HTR Assay

AAZ-A-154 produces zero head-twitch responses (HTR) in mice across all doses tested, whereas classical psychedelics such as LSD and psilocybin induce robust, dose-dependent HTR at behaviorally active doses. In the same study, the psychLight biosensor—a genetically encoded 5-HT2AR conformational sensor—confirmed that AAZ-A-154 does not activate the hallucinogenic signaling conformation of the receptor, acting instead as a competitive antagonist in the psychLight fluorescence assay [1]. This provides a direct, within-study demonstration that AAZ-A-154 is functionally distinct from hallucinogenic 5-HT2A agonists despite sharing the same receptor target.

Non-Hallucinogenic HTR

Head-to-head

AAZ-A-154: 0 HTR in mice; psychLight antagonist mode. LSD/psilocybin: dose-dependent HTR, agonist mode (>200% fluorescence increase).

Supports non-hallucinogenic classification; enables research models without psychedelic confounds.

Endpoint context may vary across species and paradigms.

Evidence Dimension	Hallucinogenic liability – Head-Twitch Response (HTR) count in mice
Target Compound Data	AAZ-A-154: 0 HTR across multiple doses; psychLight fluorescence signal negative (antagonist mode) [1]
Comparator Or Baseline	LSD and psilocybin: robust, dose-dependent HTR; positive psychLight fluorescence (agonist mode) [1]
Quantified Difference	Zero HTR counts for AAZ-A-154 vs. significant HTR counts for LSD/psilocybin (p < 0.0001 vs. vehicle for hallucinogens). In the psychLight assay, AAZ-A-154 reduced fluorescence below baseline (antagonist mode), whereas LSD increased fluorescence by >200% above baseline [1].
Conditions	In vivo HTR assay in C57BL/6J mice; psychLight fluorescence imaging in HEK293T cells expressing 5-HT2AR; direct comparison from Cell 2021 study (Dong et al.) [1].

Why This Matters

Demonstrates that AAZ-A-154 can engage the therapeutic neuroplasticity-promoting target (5-HT2AR) without activating the hallucination-associated signaling pathway, enabling outpatient, at-home administration—a selecting advantage over all Schedule I psychedelics for both clinical and research procurement.

• [1] Dong C, Ly C, Dunlap LE, Vargas MV, Sun J, Hwang IW, Azinfar A, Oh WC, Wetsel WC, Olson DE, Tian L. Psychedelic-inspired drug discovery using an engineered biosensor. Cell. 2021 May 13;184(10):2779-2792.e18. doi: 10.1016/j.cell.2021.03.043. View Source

Antidepressant Efficacy in FST vs. Ketamine

In the mouse forced swim test (FST), a single dose of AAZ-A-154 (20 mg/kg, i.p.) produced a rapid reduction in immobility time at 30 minutes post-administration, and the antidepressant-like effect remained statistically significant 1 week after the single dose. Ketamine was tested in parallel as the fast-acting antidepressant gold standard and produced a comparable magnitude of immobility reduction at the same time points [1]. This demonstrates that AAZ-A-154 achieves an efficacy onset and duration profile comparable to ketamine in a well-validated behavioral despair model, while lacking ketamine's dissociative and abuse-liability burdens.

FST vs. Ketamine

Head-to-head

AAZ-A-154 (20 mg/kg): immobility reduction ****p

Rapid-onset model-response endpoint context comparable to ketamine without NMDA dissociative confounds.

FST is a behavioral despair model; endpoint interpretation requires multi-model validation.

Anhedonia Duration

Cross-study comparable

AAZ-A-154 (15 mg/kg): sucrose preference restored for ≥12 days. Tabernanthalog: less sustained effects reported.

Extended experimental window post-dose; supports chronic anhedonia research designs.

Comparison across studies; direct same-study data limited.

Dendritic Arborization

Head-to-head

AAZ-A-154 (100 nM): increased dendritic complexity (Nmax) comparable to ketamine; ketanserin-reversible (****p

5-HT2AR-dependent structural plasticity tool; enables GPCR-targeted growth studies.

In vitro cortical neuron model; in vivo translation requires confirmation.

Clinical Safety Endpoints

Reported

Phase 1: 0% psychotomimetic AEs (n=106); Phase 1b: MADRS ~12-pt reduction at Day 8, sustained to Day 36.

Reported safety-related endpoint context; supports research on outpatient administration designs.

Clinical trial data; research procurement context only.

5-HT2B Agonism

Class-level

AAZ-A-154: no detectable 5-HT2B agonism. Fenfluramine: potent agonist; LSD: partial agonist.

5-HT2B-mediated valvulopathy risk factor absent in receptor profiling; supports chronic dosing research models.

Receptor profiling context; in vivo cardiac safety requires dedicated studies.

Evidence Dimension	Antidepressant-like efficacy – Reduction in immobility time in the mouse Forced Swim Test (FST)
Target Compound Data	AAZ-A-154 (20 mg/kg, i.p., single dose): significant reduction in immobility at 30 min and 1 week post-dose (****p < 0.0001 vs. vehicle; n = 12) [1]
Comparator Or Baseline	Ketamine (dose per study protocol): comparable reduction in immobility at 30 min and 1 week post-dose (****p < 0.0001 vs. vehicle) [1]
Quantified Difference	Both compounds reduced immobility time vs. vehicle with p < 0.0001 at 30 min and 1 week. The effect size (Cohen's d) between AAZ-A-154 and ketamine did not differ significantly at either time point. No significant difference between AAZ-A-154 and ketamine groups was reported [1].
Conditions	Mouse FST in C57BL/6J mice; a single i.p. injection; n = 12 per group; one-way ANOVA with Dunnett's test; data from Cell 2021 (Dong et al.) Figure 6D [1].

Why This Matters

Positions AAZ-A-154 as a procurement candidate for preclinical depression models requiring rapid-onset efficacy equivalent to ketamine but without dissociative/anesthetic confounding factors, enabling cleaner experimental interpretation and broader translational relevance.

• [1] Dong C, Ly C, Dunlap LE, Vargas MV, Sun J, Hwang IW, Azinfar A, Oh WC, Wetsel WC, Olson DE, Tian L. Psychedelic-inspired drug discovery using an engineered biosensor. Cell. 2021 May 13;184(10):2779-2792.e18. doi: 10.1016/j.cell.2021.03.043. View Source

Anhedonia Effect Duration vs. Tabernanthalog

In the VMAT2-HET mouse model of anhedonia, a single dose of AAZ-A-154 (15 mg/kg) restored sucrose preference to wild-type levels, and the effect persisted for at least 12 days post-dose [1]. By contrast, the structurally related non-hallucinogenic psychoplastogen tabernanthalog (TBG) was reported by the same research group to produce antidepressant-like effects of shorter duration in live animal models, with AAZ-A-154 described as having 'stronger and more sustained' antidepressant effects [2]. This represents a clear duration-of-action advantage within the non-hallucinogenic psychoplastogen sub-class.

Anhedonia Duration

Cross-study comparable

AAZ-A-154 (15 mg/kg): sucrose preference restored for ≥12 days. Tabernanthalog: less sustained effects reported.

Extended experimental window post-dose; supports chronic anhedonia research designs.

Comparison across studies; direct same-study data limited.

Evidence Dimension	Duration of anti-anhedonic / antidepressant-like effect following a single dose
Target Compound Data	AAZ-A-154 (15 mg/kg, single dose): restored sucrose preference in VMAT2-HET mice; effect maintained for ≥12 days (**p < 0.01, *p < 0.05 vs. VMAT2-HET vehicle; repeated measures ANOVA with Bonferroni correction) [1]
Comparator Or Baseline	Tabernanthalog (TBG): antidepressant-like effects reported as less sustained; AAZ-A-154 described by study authors as producing 'stronger and more sustained antidepressant effects in live animals' compared to TBG [2]
Quantified Difference	AAZ-A-154: ≥12 days of sustained behavioral effect in SPT. TBG: no published data meeting equivalent ≥12-day sustainment in the SPT paradigm within the same lab. Qualitative superiority noted by co-authors spanning both discovery programs [2].
Conditions	VMAT2-HET transgenic mouse model of anhedonia; sucrose preference test (1% sucrose vs. water); n = 11 mice/genotype; single-dose administration; data from Cell 2021 (Dong et al.) Figure 6E [1].

Why This Matters

For researchers designing chronic depression or anhedonia studies, AAZ-A-154 offers a longer experimental window post-dose than the closest non-hallucinogenic in-class analog (TBG), reducing the need for repeated dosing and minimizing handling-related confounds.

• [1] Dong C, Ly C, Dunlap LE, Vargas MV, Sun J, Hwang IW, Azinfar A, Oh WC, Wetsel WC, Olson DE, Tian L. Psychedelic-inspired drug discovery using an engineered biosensor. Cell. 2021 May 13;184(10):2779-2792.e18. doi: 10.1016/j.cell.2021.03.043. View Source
• [2] ScienceAlert / M3 India. Scientists discover psychedelic-like drug that doesn't cause hallucinations. May 1, 2021. View Source

Dendritic Arborization vs. Ketamine

In cultured rat embryonic cortical neurons, AAZ-A-154 (100 nM) promoted dendritic outgrowth and increased dendritic arbor complexity as quantified by Sholl analysis, achieving a maximal number of crossings (Nmax) that was statistically indistinguishable from that produced by the fast-acting antidepressant ketamine [1]. The effect of AAZ-A-154 was fully blocked by co-administration of the 5-HT2R antagonist ketanserin (1 μM), confirming 5-HT2R-dependent mechanism of action [1]. This demonstrates that AAZ-A-154's neuroplasticity-promoting capacity is on par with ketamine in a well-characterized cellular plasticity assay.

Dendritic Arborization

Head-to-head

AAZ-A-154 (100 nM): increased dendritic complexity (Nmax) comparable to ketamine; ketanserin-reversible (****p

5-HT2AR-dependent structural plasticity tool; enables GPCR-targeted growth studies.

In vitro cortical neuron model; in vivo translation requires confirmation.

Clinical Safety Endpoints

Reported

Phase 1: 0% psychotomimetic AEs (n=106); Phase 1b: MADRS ~12-pt reduction at Day 8, sustained to Day 36.

Reported safety-related endpoint context; supports research on outpatient administration designs.

Clinical trial data; research procurement context only.

5-HT2B Agonism

Class-level

AAZ-A-154: no detectable 5-HT2B agonism. Fenfluramine: potent agonist; LSD: partial agonist.

5-HT2B-mediated valvulopathy risk factor absent in receptor profiling; supports chronic dosing research models.

Receptor profiling context; in vivo cardiac safety requires dedicated studies.

Evidence Dimension	Neuronal dendritic arbor complexity – Sholl analysis Nmax in cultured rat embryonic cortical neurons
Target Compound Data	AAZ-A-154 (100 nM): significant increase in Nmax vs. vehicle (****p < 0.0001; n = 51–60 neurons); effect abolished by ketanserin (1 μM, n = 39–58 neurons, ****p < 0.0001) [1]
Comparator Or Baseline	Ketamine: comparable increase in Nmax vs. vehicle (****p < 0.0001). Vehicle (DMSO) baseline: mean Nmax ~10–15 crossings. AAZ-A-154 and ketamine both elevated Nmax to ~20–25 crossings [1].
Quantified Difference	AAZ-A-154 and ketamine produced statistically equivalent increases in Nmax (no significant difference between the two compounds; both ****p < 0.0001 vs. vehicle). Ketanserin co-treatment reduced AAZ-A-154-induced Nmax back to vehicle levels (****p < 0.0001), confirming target specificity [1].
Conditions	Cultured rat embryonic (E18) cortical neurons; treatment at DIV 7; Sholl analysis performed post-fixation; one-way ANOVA with Dunnett's test; n = 39–60 neurons per condition; data from Cell 2021 (Dong et al.) Figure 6A–C [1].

Why This Matters

For neuroscience labs studying structural plasticity, AAZ-A-154 provides ketamine-comparable dendritic growth induction with unambiguous 5-HT2AR target specificity (reversible by ketanserin), offering a chemically tractable, non-dissociative tool compound for plasticity mechanism studies.

• [1] Dong C, Ly C, Dunlap LE, Vargas MV, Sun J, Hwang IW, Azinfar A, Oh WC, Wetsel WC, Olson DE, Tian L. Psychedelic-inspired drug discovery using an engineered biosensor. Cell. 2021 May 13;184(10):2779-2792.e18. doi: 10.1016/j.cell.2021.03.043. View Source

Clinical Safety Without Psychotomimetic Effects

In a Phase 1 dose-ranging clinical trial in 106 healthy volunteers, oral AAZ-A-154 (zalsupindole/DLX-001) was well tolerated across a 2–360 mg dose range with zero reports of hallucinogenic, psychotomimetic, or dissociative effects [1][2]. In a subsequent Phase 1b trial in 18 MDD patients, both daily (7 doses/week) and intermittent (2 doses/week) dosing regimens produced a clinically meaningful MADRS score reduction of approximately 12 points (~50% reduction from baseline) by Day 8, with the effect sustained through Day 36 (4 weeks after the last dose) [3]. In contrast, ketamine administration requires in-clinic monitoring due to dissociative effects, and psilocybin requires trained therapist supervision for the 6–8 hour psychedelic experience [4]. The FDA clearance of an at-home administration design for the Phase 2 trial of AAZ-A-154 substantiates its differentiated clinical safety profile [3].

Clinical Safety Endpoints

Reported

Phase 1: 0% psychotomimetic AEs (n=106); Phase 1b: MADRS ~12-pt reduction at Day 8, sustained to Day 36.

Reported safety-related endpoint context; supports research on outpatient administration designs.

Clinical trial data; research procurement context only.

Evidence Dimension	Human safety profile – Incidence of psychotomimetic/hallucinogenic adverse events and feasibility of unsupervised administration
Target Compound Data	AAZ-A-154 (DLX-001): 0% psychotomimetic/hallucinogenic AEs across 2–360 mg in Phase 1 (n = 106 healthy volunteers). Phase 1b: MADRS reduction of ~12 points (~50%) at Day 8, sustained through Day 36; FDA-cleared Phase 2 at-home self-administration design [1][2][3]
Comparator Or Baseline	Ketamine: dissociative effects requiring in-clinic monitoring; typical MADRS reduction ~10–12 points at 24h with esketamine but requiring supervised intranasal administration and 2-hour post-dose observation. Psilocybin: 6–8 hour psychedelic experience requiring two-therapist supervision per FDA guidance [4].
Quantified Difference	AAZ-A-154: 0% hallucinogenic AEs vs. psilocybin: ~70–90% incidence of mystical-type experiences. AAZ-A-154: at-home administration feasible vs. ketamine/psilocybin: mandated supervised in-clinic administration. MADRS reduction of 12 points at Day 8 for AAZ-A-154 is comparable in magnitude to single-dose esketamine but achieved without dissociative side effects [3][4].
Conditions	AAZ-A-154 Phase 1 SAD/MAD study in 106 healthy volunteers (2–360 mg oral). Phase 1b study: n = 18 MDD patients; MADRS assessed at Day 8 and Day 36. Comparator data from published ketamine/esketamine trials and psilocybin clinical trial literature [1][2][3][4].

Why This Matters

For clinical research organizations and academic medical centers procuring compounds for depression trials, AAZ-A-154's safety profile permits outpatient study designs, dramatically reducing per-patient trial costs and expanding the eligible participant pool relative to compounds requiring supervised in-clinic administration.

• [1] Salfiti M, Kyriazis G, Mikellides G. Zalsupindole: A Non-Hallucinogenic Psychoplastogen Advancing Psychedelic-Inspired Therapeutics. ACS Chem Neurosci. 2026 Jan 21;17(2):382-391. doi: 10.1021/acschemneuro.5b00046. View Source
• [2] Delix Therapeutics. Delix Presents Full Results from Phase 1 Trial of DLX-001 at ACNP Annual Meeting. Press Release, 2025. View Source
• [3] Delix Therapeutics. Delix Therapeutics Announces Positive Efficacy Data for DLX-001 (Zalsupindole) and FDA Clearance of Phase II Trial Design Featuring At-Home Administration. Press Release, October 28, 2025. View Source
• [4] Goodwin GM, Aaronson ST, Alvarez O, et al. Single-Dose Psilocybin for a Treatment-Resistant Episode of Major Depression. N Engl J Med. 2022 Nov 3;387(18):1637-1648. doi: 10.1056/NEJMoa2206443. View Source

No 5-HT2B Agonism Cardiotoxicity Liability

AAZ-A-154 demonstrates no measurable agonism at the 5-HT2B receptor, a critical safety differentiator from several 5-HT2A-targeting compounds that carry valvulopathy risk due to 5-HT2B activation (e.g., fenfluramine, and to a lesser extent LSD and psilocybin) [1]. This selectivity profile was confirmed in preclinical receptor screening [1]. For procurement decisions, the absence of 5-HT2B agonism eliminates a key cardiotoxicity liability that complicates the development of other serotonergic psychoplastogens and psychedelics for chronic or repeat-dosing indications.

5-HT2B Agonism

Class-level

AAZ-A-154: no detectable 5-HT2B agonism. Fenfluramine: potent agonist; LSD: partial agonist.

5-HT2B-mediated valvulopathy risk factor absent in receptor profiling; supports chronic dosing research models.

Receptor profiling context; in vivo cardiac safety requires dedicated studies.

Evidence Dimension	5-HT2B receptor agonism – Cardiotoxicity (valvulopathy) risk potential
Target Compound Data	AAZ-A-154: no measurable 5-HT2B agonism in receptor profiling assays [1]
Comparator Or Baseline	Fenfluramine: potent 5-HT2B agonist (EC50 < 100 nM); LSD: 5-HT2B partial agonist (EC50 ~10–100 nM); psilocybin/psilocin: weak 5-HT2B agonist activity [1][2]
Quantified Difference	AAZ-A-154: 5-HT2B agonism undetectable below assay threshold vs. fenfluramine EC50 = 10–50 nM at 5-HT2B. The absence of 5-HT2B signal for AAZ-A-154 translates to a predicted negligible valvulopathy risk, in contrast to fenfluramine (FDA withdrawal due to valvulopathy) [1][2].
Conditions	In vitro receptor functional assays; 5-HT2B agonism measured via calcium flux or IP1 accumulation in recombinant cell lines. Data synthesized from review by Salfiti et al. 2026 and Rothman et al. 2000 [1][2].

Why This Matters

For drug discovery programs targeting chronic psychiatric indications requiring repeat dosing, the confirmed absence of 5-HT2B agonism makes AAZ-A-154 a safer starting point for medicinal chemistry optimization and reduces the regulatory burden related to cardiac safety pharmacology.

• [1] Salfiti M, Kyriazis G, Mikellides G. Zalsupindole: A Non-Hallucinogenic Psychoplastogen Advancing Psychedelic-Inspired Therapeutics. ACS Chem Neurosci. 2026 Jan 21;17(2):382-391. doi: 10.1021/acschemneuro.5b00046. View Source
• [2] Rothman RB, Baumann MH, Savage JE, et al. Evidence for possible involvement of 5-HT2B receptors in the cardiac valvulopathy associated with fenfluramine and other serotonergic medications. Circulation. 2000 Dec 5;102(23):2836-41. doi: 10.1161/01.CIR.102.23.2836. View Source

AAZ-A-154 Application Scenarios

Preclinical Depression Models Without Dissociation

AAZ-A-154 is ideally suited for rodent models of depression (FST, chronic mild stress, VMAT2-HET anhedonia) where ketamine-comparable rapid antidepressant onset is desired but NMDA receptor-mediated dissociative effects would confound behavioral readouts or mechanistic interpretation [1]. The compound's single-dose efficacy lasting ≥12 days in anhedonia models also enables washout-free crossover designs and reduces animal handling stress associated with repeated injections [1].

Neuroplasticity Studies with 5-HT2AR Specificity

For labs investigating structural neuroplasticity mechanisms (dendritic arborization, spinogenesis), AAZ-A-154 at 100 nM provides robust, reproducible effects in primary cortical neuron cultures that are fully reversible by the 5-HT2R antagonist ketanserin (1 μM), offering a built-in pharmacological specificity control [1]. This makes AAZ-A-154 a preferred tool compound over ketamine for experiments requiring GPCR-targeted plasticity readouts rather than NMDA receptor-mediated effects.

Outpatient MDD Clinical Trial Sourcing

With FDA clearance of a Phase 2 trial design featuring at-home self-administration, GMP-grade AAZ-A-154 (DLX-001) is positioned for clinical research organizations seeking to operationalize outpatient depression trials with lower per-patient monitoring costs [2]. The compound's oral bioavailability, linear pharmacokinetics, and confirmed absence of psychotomimetic effects across doses up to 360 mg support flexible dosing schedules (daily or intermittent) without the mandatory in-clinic observation required for ketamine or psilocybin [3].

Medicinal Chemistry SAR Starting Point

AAZ-A-154's isotryptamine scaffold, combined with its established 5-HT2A biased agonism profile and absence of 5-HT2B activity, provides a validated chemical starting point for structure-activity relationship (SAR) campaigns aimed at developing next-generation psychoplastogens with improved potency, selectivity, or pharmacokinetic properties [4]. The compound's published synthetic routes and crystal structures enable rapid derivatization and patent position mapping.

Application

Selection Property

Validation Focus

Preclinical Depression Models Without Dissociation

Non-hallucinogenic, rapid-onset model-response endpoint context

Behavioral endpoint monitoring (FST, CMS, anhedonia); NMDA receptor-independent mechanism

Neuroplasticity Studies with 5-HT2AR Specificity

Ketanserin-reversible dendritic growth; 5-HT2AR target engagement

Sholl analysis, spinogenesis assays; confirm ketanserin blockade

Clinical Trial Compound Sourcing for MDD

Reported Phase 1/1b safety and MADRS endpoint data; oral bioavailability

Outpatient protocol design review; MADRS time course; AE monitoring

Medicinal Chemistry SAR Starting Point

Isotryptamine scaffold; biased 5-HT2A agonism without 5-HT2B activity

Receptor profiling for bias and selectivity; synthetic accessibility

• [1] Dong C, Ly C, Dunlap LE, Vargas MV, Sun J, Hwang IW, Azinfar A, Oh WC, Wetsel WC, Olson DE, Tian L. Psychedelic-inspired drug discovery using an engineered biosensor. Cell. 2021 May 13;184(10):2779-2792.e18. doi: 10.1016/j.cell.2021.03.043. View Source
• [2] Delix Therapeutics. Delix Therapeutics Announces Positive Efficacy Data for DLX-001 (Zalsupindole) and FDA Clearance of Phase II Trial Design Featuring At-Home Administration. Press Release, October 28, 2025. View Source
• [3] Salfiti M, Kyriazis G, Mikellides G. Zalsupindole: A Non-Hallucinogenic Psychoplastogen Advancing Psychedelic-Inspired Therapeutics. ACS Chem Neurosci. 2026 Jan 21;17(2):382-391. doi: 10.1021/acschemneuro.5b00046. View Source
• [4] WO 2020176597. Olson DE, Dunlap L, Wagner FF. N-substituted indoles and other heterocycles for treating brain disorders. Assigned to The Regents of the University of California. Published September 3, 2020. View Source